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Compound of Interest

Compound Name: Spiroxatrine

Cat. No.: B1682170 Get Quote

Disclaimer: The following information pertains to the disposal of Spironolactone. No direct

results were found for "Spiroxatrine," and it is presumed that the intended query was for

Spironolactone, a hazardous drug. Researchers and laboratory personnel must adhere to all

applicable federal, state, and local regulations regarding hazardous waste disposal.[1]

This guide provides essential safety and logistical information for the proper disposal of

Spironolactone, a substance classified as hazardous due to its potential health risks.[2][3] It is

critical to handle this compound with care throughout its lifecycle, including its final disposal, to

ensure the safety of personnel and the environment.

Hazard Profile and Safety Precautions
Spironolactone is suspected of causing cancer, may damage fertility or the unborn child, and

may cause organ damage through prolonged or repeated exposure. Therefore, strict

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) during Handling and Disposal:

Gloves: Wear impervious protective gloves.

Eye Protection: Use safety goggles with side-shields.

Respiratory Protection: A suitable respirator is required when dusts are generated.

Body Protection: Wear impervious clothing to prevent skin contact.
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All handling of Spironolactone should be conducted in a chemical fume hood to avoid

inhalation of dust.

Spill Management
In the event of a spill, follow these procedures:

Evacuate non-essential personnel from the area.

Wear appropriate PPE as detailed above.

Contain the spill to prevent it from entering drains or water courses.

For solid spills, gently sweep or vacuum the material into a suitable, labeled container for

disposal. Avoid generating dust. A damp cloth can be used to clean up remaining solids.

Decontaminate the spill area and any affected equipment.

Disposal of Spironolactone Waste
Spironolactone waste is considered hazardous pharmaceutical waste. It must be disposed of at

an approved waste disposal plant in accordance with all applicable regulations.

Key Disposal Principles:

Do Not Dispose Down the Drain: Spironolactone should not be released into the

environment or disposed of in sewers.

No Mixing with Other Waste: Keep Spironolactone waste separate from other chemical or

general laboratory waste.

Use Original or Approved Containers: Leave the chemical in its original container if possible.

If not, use a clearly labeled, sealed container suitable for hazardous waste.

Contaminated Materials: Any materials, including empty containers, PPE, and cleaning

supplies, that come into contact with Spironolactone should be treated as hazardous waste

and disposed of accordingly.
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Quantitative Data
The following table summarizes key identifiers for Spironolactone. No specific quantitative limits

for disposal were found in the provided documentation; disposal is dictated by its classification

as a hazardous substance.

Property Value

CAS Number 52-01-7

EC Number 200-133-6

RTECS Number TU4725000

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Spironolactone waste.
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Caption: Workflow for the proper disposal of Spironolactone waste.
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Experimental Protocols
No specific experimental protocols for the disposal of Spironolactone were found in the

reviewed safety data sheets. The provided information is procedural guidance for safe handling

and waste management. Disposal methods are performance-based, requiring adherence to

regulatory standards rather than specific experimental steps. The primary method of disposal is

incineration at a licensed facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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